Cas no 75172-11-1 ((2S)-2-methyl-3-sulfanylpropanoic acid)

• Product Name: (2S)-2-methyl-3-sulfanylpropanoic acid
• CAS No: 75172-11-1
• MF: C₄H₈O₂S
• MW: 120.170120239258
• MDL: MFCD19228475
• CID: 3037719
• PubChem ID: 10154042
• Update Time: 2025-04-21

(2S)-2-methyl-3-sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-mercapto-2-methylpropanoic acid
• (2S)-2-methyl-3-sulfanylpropanoic acid
• Q27458730
• 75172-11-1
• MHRDCHHESNJQIS-GSVOUGTGSA-N
• AKOS006379776
• SCHEMBL3742130
• Propanoic acid, 3-mercapto-2-methyl-, (S)-
• (2s)-3-mercapto-2-methylpropionic acid
• CHEMBL123260
• 2(S)-methyl-3-mercaptopropionic acid

• MDL： MFCD19228475
• Inchi： 1S/C4H8O2S/c1-3(2-7)4(5)6/h3,7H,2H2,1H3,(H,5,6)/t3-/m1/s1
• InChI Key： MHRDCHHESNJQIS-GSVOUGTGSA-N
• SMILES： SC[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 120.02500
• Monoisotopic Mass: 120.02450067Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 76.10000
• LogP: 0.63690